Cas no 1806922-38-2 (3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1806922-38-2
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4809863
• Update Time: 2025-06-13

3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-5-3(1-11)4(6(9)10)2-12-7(5)13(14)15/h2,6H
• InChI Key： JUHKVCJWMJXUTN-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine

Comprehensive Overview of 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1806922-38-2)

3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1806922-38-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the nitropyridine family, characterized by its unique molecular structure featuring a bromine atom, a cyano group, a difluoromethyl moiety, and a nitro group. These functional groups contribute to its reactivity and potential applications in drug discovery and crop protection.

The growing interest in 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine is driven by its versatility as a building block in organic synthesis. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors for targeting specific enzymes or pathways. For instance, its nitropyridine core is often explored in the development of kinase inhibitors, a hot topic in cancer therapeutics. Additionally, the difluoromethyl group is known to enhance metabolic stability, making it a valuable feature in medicinal chemistry.

In the realm of agrochemicals, 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine has shown promise as a precursor for novel pesticides and herbicides. The cyano and nitro functionalities are often associated with herbicidal activity, while the bromine atom can facilitate further derivatization. This aligns with the increasing demand for sustainable crop protection solutions, a trending topic in agricultural biotechnology.

From a synthetic chemistry perspective, the compound's reactivity is influenced by the electron-withdrawing effects of the nitro and cyano groups, which can activate adjacent positions for nucleophilic substitution or cross-coupling reactions. This makes it a valuable intermediate for constructing complex heterocyclic scaffolds, a subject frequently searched by chemists in organic synthesis forums.

The compound's CAS No. 1806922-38-2 is often queried in chemical databases and patent literature, reflecting its industrial relevance. Recent studies have explored its use in photoactive materials, leveraging the nitropyridine moiety's ability to participate in electron-transfer processes. This ties into the broader interest in organic electronics and optoelectronic devices, which are gaining traction due to advancements in flexible displays and solar cells.

Quality control and analytical characterization of 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for its application in high-throughput screening and combinatorial chemistry. The compound's stability under various conditions is also a subject of ongoing research, particularly for storage optimization in laboratory settings.

In summary, 3-Bromo-4-cyano-5-(difluoromethyl)-2-nitropyridine (CAS No. 1806922-38-2) represents a multifaceted tool for researchers across disciplines. Its structural features and reactivity profile make it a standout candidate for innovations in life sciences and advanced materials, addressing some of the most pressing challenges in modern science.